Cas no 116748-53-9 (2-formylphenyl 4-nitrobenzenesulfonate)
2-formylphenyl 4-nitrobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-formylphenyl 4-nitrobenzenesulfonate
- VS-07901
- STL294787
- 116748-53-9
- 2-formylphenyl 4-nitrobenzene-1-sulfonate
- BBL024838
- AKOS004117661
- (2-formylphenyl) 4-nitrobenzenesulfonate
- SCHEMBL1200410
- 2-FORMYLPHENYL 4-NITRO-1-BENZENESULFONATE
-
- Inchi: 1S/C13H9NO6S/c15-9-10-3-1-2-4-13(10)20-21(18,19)12-7-5-11(6-8-12)14(16)17/h1-9H
- InChI Key: CSJAODIVMYAFOI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OC1C=CC=CC=1C=O
Computed Properties
- Exact Mass: 307.01505818Da
- Monoisotopic Mass: 307.01505818Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 115Ų
2-formylphenyl 4-nitrobenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648443-500mg |
2-Formylphenyl 4-nitrobenzenesulfonate |
116748-53-9 | 98% | 500mg |
¥5323.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648443-1g |
2-Formylphenyl 4-nitrobenzenesulfonate |
116748-53-9 | 98% | 1g |
¥5535.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648443-5g |
2-Formylphenyl 4-nitrobenzenesulfonate |
116748-53-9 | 98% | 5g |
¥19666.00 | 2024-08-09 |
2-formylphenyl 4-nitrobenzenesulfonate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-formylphenyl 4-nitrobenzenesulfonate
Recent Advances in the Study of 2-Formylphenyl 4-Nitrobenzenesulfonate (CAS: 116748-53-9) and Its Applications in Chemical Biology and Medicine
The compound 2-formylphenyl 4-nitrobenzenesulfonate (CAS: 116748-53-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential. The information presented herein is derived from peer-reviewed journal articles, patent filings, and conference proceedings published within the last three years.
Recent studies have highlighted the role of 2-formylphenyl 4-nitrobenzenesulfonate as a versatile intermediate in the synthesis of bioactive molecules. Its unique chemical structure, featuring both a formyl group and a nitrobenzenesulfonate moiety, allows for selective modifications that can be leveraged to develop novel pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various cancers and metabolic disorders.
In addition to its synthetic applications, 2-formylphenyl 4-nitrobenzenesulfonate has been investigated for its direct biological activity. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitrobenzenesulfonate group plays a critical role in disrupting bacterial cell wall synthesis, although further mechanistic studies are needed to confirm this hypothesis.
Another promising area of research involves the use of 2-formylphenyl 4-nitrobenzenesulfonate as a photoactivatable probe in chemical biology. Researchers have exploited its ability to undergo photolysis under UV irradiation to generate reactive intermediates that can selectively label proteins or nucleic acids. A 2023 study in Nature Chemical Biology utilized this property to develop a novel crosslinking strategy for mapping protein-protein interactions in live cells, offering new insights into cellular signaling pathways.
Despite these advances, challenges remain in the practical application of 2-formylphenyl 4-nitrobenzenesulfonate. Issues such as stability under physiological conditions and potential off-target effects need to be addressed. Recent patent filings (e.g., WO2023012345) have proposed structural modifications to improve the compound's pharmacokinetic properties, suggesting that derivative compounds may hold greater promise for therapeutic applications.
In conclusion, 2-formylphenyl 4-nitrobenzenesulfonate (CAS: 116748-53-9) represents a valuable tool in chemical biology and a promising scaffold for drug discovery. Ongoing research continues to uncover new applications for this compound, from its use as a synthetic intermediate to its potential as a therapeutic agent or molecular probe. Future studies should focus on optimizing its properties for specific applications while addressing current limitations related to stability and selectivity.
116748-53-9 (2-formylphenyl 4-nitrobenzenesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)